Cas no 1517730-12-9 (3-Thiopheneacetic acid, tetrahydro-α-methyl-)

• Product Name: 3-Thiopheneacetic acid, tetrahydro-α-methyl-
• CAS No: 1517730-12-9
• MF: C₇H₁₂O₂S
• MW: 160.233981132507
• CID: 5296371
• PubChem ID: 82596139
• Update Time: 2024-03-01

3-Thiopheneacetic acid, tetrahydro-α-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneacetic acid, tetrahydro-α-methyl-

• Inchi： 1S/C7H12O2S/c1-5(7(8)9)6-2-3-10-4-6/h5-6H,2-4H2,1H3,(H,8,9)
• InChI Key： ZGZSXVRLQNAKIE-UHFFFAOYSA-N
• SMILES： C(C1CSCC1)(C)C(=O)O

Computed Properties

• Exact Mass: 160.05580079g/mol
• Monoisotopic Mass: 160.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids